Cas no 62927-23-5 (1-Hexanamine, 2-ethyl-N-(3-methylbutyl)-)

• Product Name: 1-Hexanamine, 2-ethyl-N-(3-methylbutyl)-
• CAS No: 62927-23-5
• MF: C₁₃H₂₉N
• MW: 199.376064062119
• CID: 428689
• PubChem ID: 21355357
• Update Time: 2025-04-19

1-Hexanamine, 2-ethyl-N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 2-ethyl-N-(3-methylbutyl)-
• 2-ethyl-N-(3-methylbutyl)hexan-1-amine
• SCHEMBL172288
• 62927-23-5
• DTXSID20612705
• AKOS009023802

• Inchi： 1S/C13H29N/c1-5-7-8-13(6-2)11-14-10-9-12(3)4/h12-14H,5-11H2,1-4H3
• InChI Key： RDMHNDKCMGQKGH-UHFFFAOYSA-N
• SMILES： N(CCC(C)C)CC(CC)CCCC

Computed Properties

• Exact Mass: 199.23017
• Monoisotopic Mass: 199.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03